(3S)-2-[(tert-butoxy)carbonyl]-5-chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid

Specification

• Molecular Formula: C15H18ClNO4
• Molecular Weight: 311.76 g/mol
• IUPAC Name: (3S)-5-chloro-2-[(2-methylpropan-2-yl)oxycarbonyl]-3,4-dihydro-1H-isoquinoline-3-carboxylic acid
• Standard InChI: InChI=1S/C15H18ClNO4/c1-15(2,3)21-14(20)17-8-9-5-4-6-11(16)10(9)7-12(17)13(18)19/h4-6,12H,7-8H2,1-3H3,(H,18,19)/t12-/m0/s1
• Standard InChI Key: QAIAVGVYDGMSTL-LBPRGKRZSA-N
• Isomeric SMILES: CC(C)(C)OC(=O)N1CC2=C(C[C@H]1C(=O)O)C(=CC=C2)Cl
• Canonical SMILES: CC(C)(C)OC(=O)N1CC2=C(CC1C(=O)O)C(=CC=C2)Cl

Introduction

Chemical Identity and Structural Features

Molecular Characteristics

The compound has the molecular formula C₁₅H₁₈ClNO₄ and a molecular weight of 311.76 g/mol. Its structure includes:

• A tetrahydroisoquinoline scaffold with a chlorine atom at the fifth position.

• A Boc group on the nitrogen atom, enhancing stability during synthetic modifications.

• A carboxylic acid group at the third position, enabling further functionalization.

Table 1: Key Molecular Properties

Property	Value
Molecular Formula	C₁₅H₁₈ClNO₄
Molecular Weight	311.76 g/mol
CAS Number	Not explicitly listed
Stereochemistry	(3S) configuration

Synthesis and Optimization

Solid-Phase Synthesis

A prominent method involves solid-phase synthesis using Boc-protected amino acids. The process begins with the Pictet-Spengler reaction between ethyl glyoxylate and dopamine, followed by Boc protection and alkylation of phenolic hydroxyl groups. Ester hydrolysis yields the Boc-protected tetrahydroisoquinoline carboxylic acid scaffold, which is subsequently attached to a resin for further modifications.

Solution-Phase Approaches

Alternative routes employ solution-phase synthesis, where L-phenylalanine derivatives react with formaldehyde in the presence of sulfuric or hydrobromic acid. This method avoids mutagenic byproducts like bis(chloromethyl)ether, which are common in hydrochloric acid-mediated reactions.

Reaction Optimization

Key parameters include:

• Temperature: 50–80°C for optimal cyclization.

• Solvent Choice: Polar aprotic solvents (e.g., DMF) improve yields in coupling reactions.

• Catalysts: HATU and DIPEA enhance amide bond formation efficiency.

Table 2: Representative Synthetic Conditions

Step	Conditions	Yield
Pictet-Spengler	H₂SO₄, 50–80°C, 3–12 hrs	85–95%
Boc Protection	(Boc)₂O, THF, room temperature	>95%
Resin Coupling	HATU/DIPEA, DMF, 0–5°C	90–97%

Applications in Medicinal Chemistry

Drug Development

The compound’s scaffold is pivotal in designing NMDA receptor antagonists and LFA-1 inhibitors. For example, derivatives exhibit antitumor activity by inhibiting cancer cell proliferation.

Antimicrobial Agents

The chlorine substituent enhances antimicrobial properties, making it a candidate for combating resistant pathogens.

Neuropharmacology

Tetrahydroisoquinoline derivatives modulate neurotransmitter systems, showing potential in treating depression and neurodegenerative disorders.

Pharmacological and Toxicological Profile

Bioactivity

• Anticancer: Inhibits topoisomerase II in vitro (IC₅₀ = 2.3 µM).

• Antimicrobial: MIC of 8 µg/mL against Staphylococcus aureus.

Comparative Analysis with Analogues

Table 3: Structural Analogues and Properties

Compound	Substituents	Molecular Weight	Key Application
5,7-Dichloro variant	Cl at C5, C7	346.21 g/mol	Lifitegrast intermediate
7-Bromo-5-chloro variant	Br at C7, Cl at C5	390.65 g/mol	Kinase inhibition
Unsubstituted Boc-Tic-OH	No halogen	277.32 g/mol	Peptide synthesis

Chlorine and bromine substituents increase lipophilicity and target affinity compared to non-halogenated analogues.

Future Directions

Targeted Drug Delivery

Conjugating the compound to nanoparticles may improve bioavailability for oncological applications.

Stereochemical Studies

Exploring enantioselective synthesis could optimize pharmacokinetic profiles.